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Compound of Interest

Compound Name: Diallyl phthalate

Cat. No.: B1670388

An In-depth Technical Guide to the Health and Safety of Diallyl Phthalate for Laboratory
Handling

For researchers, scientists, and drug development professionals, a thorough understanding of
the health and safety aspects of all laboratory chemicals is paramount. This guide provides a
comprehensive overview of the essential data and procedures for the safe handling of diallyl
phthalate in a laboratory setting.

Chemical and Physical Properties

Diallyl phthalate is a colorless, oily liquid.[1] It is important to be aware of its physical
characteristics to ensure proper handling and storage.
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Property

Value

CAS Number

131-17-9[2]

Molecular Formula

C14H1404[2]

Molecular Weight 246.26 g/mol [3]

Appearance Colorless to pale-yellow oily liquid[4][5]
Odor Mild[1]

Melting Point -70 °C (-94 °F)[2][3]

Boiling Point 158-165 °C at 4 Torr[2]

Flash Point 166 °C (330.8 °F)[6]

Specific Gravity 1.12 (Water = 1)[3]

Vapor Density

8.3 (Air = 1)[3]

Solubility

Insoluble in water; soluble in most organic
liquids[1][3]

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication. Diallyl phthalate is classified with the

following hazards:
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[7]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[7]

) o H317: May cause an allergic
Skin Sensitization Category 1 ] )

skin reaction[7]
Hazardous to the Aquatic . o
) Category 1 H400: Very toxic to aquatic life
Environment, Acute
Hazardous to the Aquatic H410: Very toxic to aquatic life
Category 1

Environment, Chronic

with long lasting effects[7]

Signal Word: Warning[8]

Hazard Pictograms:

o Health Hazard

o Exclamation Mark

e Environment

Toxicological Data

Understanding the toxicity of a substance is crucial for risk assessment. The following table

summarizes the acute toxicity data for diallyl phthalate.

Test Species Route Value
LD50 Rat Oral 656 mg/kg|[3]
LD50 Rabbit Dermal 3300 mg/kg]3]
) 5200 mg/m3 (1 hour)
LC50 Rat Inhalation
[3]
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Safe Handling and Storage

Adherence to proper handling and storage procedures is essential to minimize exposure and
ensure a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[9]

Avoid breathing vapors or mists.[9]

Avoid contact with skin and eyes.[9]

Wash hands thoroughly after handling.[9]

Do not eat, drink, or smoke in the laboratory.
Storage:
» Keep containers tightly closed in a dry, cool, and well-ventilated place.

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[10]

e The substance may polymerize when heated or in the presence of a catalyst if not inhibited.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is a critical line of defense against
chemical exposure.

» Eye Protection: Wear chemical safety goggles or a face shield.[10]
e Hand Protection: Wear suitable chemical-resistant gloves.[10]

o Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to
prevent skin contact.[10]
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» Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA-approved respirator.
[10]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is crucial.

 After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.

o After Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. If skin irritation or a rash occurs, get medical advice.

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Get medical attention.

o After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.

Spill Response

A clear and practiced spill response plan is essential for mitigating the hazards of a chemical
spill. The following workflow outlines the general procedure for a diallyl phthalate spill in a
laboratory.
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Immediate Response

Alert others in the area

\

Evacuate the immediate area if necessary

\

Ensure adequate ventilation (fume hood)

Spill Asvessment

Assess the size and nature of the spill

\

Identify immediate hazards (e.g., proximity to ignition sources)

Containmelg & Cleanup

Don appropriate PPE

\

Contain the spill with inert absorbent material

Y
Absorb the spilled liquid

\

Collect absorbed material into a sealed, labeled container

Decontaminat‘ ;)n & Disposal

Decontaminate the spill area

\

Dispose of waste as hazardous material

\

Remove and decontaminate or dispose of PPE

\

Wash hands thoroughly

Click to download full resolution via product page

Caption: Diallyl Phthalate Laboratory Spill Response Workflow.
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Experimental Protocols: Toxicological Assessment
Overview

While the full, detailed experimental protocols for the toxicological studies of diallyl phthalate
are extensive, this section provides an overview of the methodologies for key assessments.

Acute Oral Toxicity (LD50):

 Principle: This study determines the median lethal dose (LD50) of a substance when
administered orally. It provides a measure of the acute toxicity of the substance.

o General Methodology: A group of laboratory animals (commonly rats) is administered the
substance by gavage in graded doses.[11] The animals are observed for a specified period
(typically 14 days) for signs of toxicity and mortality. The LD50 is the statistically estimated
dose that is expected to be lethal to 50% of the test animals.

Skin Sensitization:

o Principle: This test assesses the potential of a substance to cause an allergic skin reaction. A
common method is the Local Lymph Node Assay (LLNA), referenced as OECD Test
Guideline 429.

¢ General Methodology: The test substance is applied to the ears of mice for several
consecutive days. The proliferation of lymphocytes in the lymph nodes draining the
application site is measured. A significant increase in lymphocyte proliferation compared to a
control group indicates that the substance is a skin sensitizer.

Environmental Hazards

Diallyl phthalate is classified as very toxic to aquatic life with long-lasting effects.[7] Therefore,
it is imperative to prevent its release into the environment. All waste containing diallyl
phthalate must be disposed of as hazardous waste in accordance with local, state, and federal
regulations. Do not allow the substance to enter drains or waterways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diallyl phthalate health and safety data for laboratory
handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670388#diallyl-phthalate-health-and-safety-data-for-
laboratory-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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